(2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-methyl-3-nitrophenyl)methanone

• IUPAC Name: [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methyl-3-nitrophenyl)methanone
• InChI: InChI=1S/C18H16BrN3O3S/c1-12-15(3-2-4-16(12)22(24)25)17(23)21-10-9-20-18(21)26-11-13-5-7-14(19)8-6-13/h2-8H,9-11H2,1H3
• InChI Key: YSDSDGKJHVFFIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)N2CCN=C2SCC3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O3S
• Molecular Weight: 434.3 g/mol

Description

(2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-methyl-3-nitrophenyl)methanone is a useful research compound. Its molecular formula is C18H16BrN3O3S and its molecular weight is 434.31. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Enzyme Inhibitory Activities

• Antioxidant Activities : A study conducted by Satheesh et al. (2017) explored similar compounds and found that certain aminothiazoles exhibited significant antioxidant activities. These activities were measured against standard assays and showed promising results in radical scavenging and reducing power assays.

• Enzyme Inhibition : The same study by Satheesh et al. (2017) also investigated the inhibitory activities of these compounds on carbohydrate hydrolyzing enzymes. They found that some compounds effectively inhibited α-glucosidase and α-amylase, which are key enzymes in carbohydrate metabolism.

Carbonic Anhydrase Inhibition

• Inhibitory Activity on Carbonic Anhydrase : A study by Akbaba et al. (2013) synthesized and tested various bromophenol derivatives, including compounds structurally related to the queried compound, against carbonic anhydrase. They reported significant inhibitory potencies, suggesting potential applications in treating conditions like glaucoma and other disorders involving carbonic anhydrase.

Antimicrobial and Antiviral Activities

• Antimicrobial Properties : Research by Rashmi et al. (2014) focused on the antimicrobial properties of benzofuran derivatives, showing that some compounds exhibited notable antibacterial activities. This implies potential uses in developing new antimicrobial agents.

• Antiviral Potential : A study by Sharma et al. (2009) on benzimidazole derivatives revealed selective antiviral activity against viruses like vaccinia virus and Coxsackie virus B4, indicating potential for development into antiviral drugs.

Luminescence Sensitization

• Luminescence in Metal Complexes : Research by Viswanathan and Bettencourt-Dias (2006) explored the use of thiophenyl-derivatized nitrobenzoic acid ligands as sensitizers for Eu(III) and Tb(III) luminescence. These findings are significant for applications in materials science and photonic devices.